Cas no 2755723-26-1 (Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2755723-26-1
• MF: C₁₁H₁₂BrFO₃
• MW: 291.11
• CID: 5081077
• Update Time: 2025-08-03

Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C11H12BrFO3/c1-2-16-10(15)6-9(14)11-7(12)4-3-5-8(11)13/h3-5,9,14H,2,6H2,1H3
• InChI Key： APTQZVJEHQPDOJ-UHFFFAOYSA-N
• SMILES： C1(C(C(CC(OCC)=O)O)=C(C=CC=1)Br)F

Additional information on Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate

Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate (CAS No. 2755723-26-1): A Comprehensive Overview

Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate (CAS No. 2755723-26-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of novel therapeutic agents and biochemical intermediates. Its molecular structure, featuring both bromo and fluorine substituents on a phenyl ring, alongside a hydroxypropanoate moiety, makes it a versatile building block for more complex molecules.

The significance of Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate lies in its potential role as a precursor in the development of drugs targeting various diseases. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, researchers have explored its incorporation into molecules designed to interact with enzymes involved in metabolic disorders and inflammatory responses. The presence of both bromo and fluorine atoms enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many pharmacologically active compounds.

In addition to its role as a synthetic intermediate, Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neurological and cardiovascular diseases. The hydroxypropanoate group provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets with high specificity. Furthermore, the electron-withdrawing nature of the bromo and fluorine substituents can influence the electronic properties of the molecule, thereby affecting its binding affinity and pharmacokinetic behavior.

The pharmaceutical industry has been increasingly interested in developing novel compounds with tailored properties to address unmet medical needs. Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate fits well within this paradigm, offering a scaffold that can be modified to produce lead compounds with desired therapeutic profiles. Its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically altering functional groups or substituents, researchers can fine-tune the biological activity of derivatives while maintaining the core structural integrity of the parent compound.

The synthesis of Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include bromination and fluorination of a phenyl precursor, followed by esterification to introduce the hydroxypropanoate moiety. These synthetic routes leverage modern methodologies that ensure high yields and purity, making the compound readily available for further applications. The use of advanced catalytic systems has also improved the efficiency of these reactions, reducing environmental impact and operational costs.

In conclusion, Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate (CAS No. 2755723-26-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic applications and biological investigations, positioning it as a valuable tool in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like Ethyl 3-(2-bromo-6-fluorophenyl)-3-hydroxypropanoate will continue to play a crucial role in advancing medical science.